6-(1-Phenoxypropyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(1-phenoxypropyl)-3-(piperidin-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H23N5OS/c1-2-15(24-14-9-5-3-6-10-14)17-21-23-16(19-20-18(23)25-17)13-22-11-7-4-8-12-22/h3,5-6,9-10,15H,2,4,7-8,11-13H2,1H3
• InChI Key: YCCIZVDXINIWSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NN2C(=NN=C2S1)CN3CCCCC3)OC4=CC=CC=C4
• Molecular Formula: C18H23N5OS
• Molecular Weight: 357.5 g/mol

Description

6-(1-Phenoxypropyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a fused heterocyclic compound featuring a triazolo[3,4-b][1,3,4]thiadiazole core substituted at positions 3 and 6 with a piperidinylmethyl group and a phenoxypropyl chain, respectively.

Biological Activity

The compound 6-(1-Phenoxypropyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS Number: 1309225-15-7) is a novel synthetic derivative that has attracted attention due to its potential biological activities. This article delves into its biological activity, focusing on its anticancer properties, anti-inflammatory effects, and other pharmacological activities.

Chemical Structure and Properties

The compound features a complex structure that includes a triazole and thiadiazole moiety. Its molecular formula is $C_{18}H_{23}N_{5}OS$ with a molecular weight of approximately 357.47 g/mol. The presence of the piperidine ring and phenoxypropyl group contributes to its biological activities.

Anticancer Activity

Recent studies have demonstrated that derivatives of triazolo-thiadiazole exhibit potent anticancer properties. Specifically:

• In vitro studies : Compounds similar to 6-(1-Phenoxypropyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have shown significant cytotoxicity against various cancer cell lines. For instance, KA25 and KA39 were noted for their ability to inhibit the Akt pathway, which is crucial for cancer cell survival and proliferation .
• In vivo studies : In mouse models (CB17 SCID mice), these compounds have demonstrated efficacy in reducing tumor size in HT-29 human colon tumor xenografts. The mechanism involves the inhibition of Akt Ser-473 phosphorylation, leading to decreased cell proliferation and increased apoptosis in cancer cells .

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory properties:

• Studies indicated that triazolo-thiadiazoles exhibit anti-inflammatory effects comparable to well-known non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen. They were found to induce less gastric irritation while maintaining effective anti-inflammatory responses .

Antimicrobial Activity

Research has shown that some derivatives possess moderate antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli, as well as weak antifungal activity against Candida albicans. . This suggests potential applications in treating infections.

Mechanistic Insights

Molecular modeling studies suggest that the compound binds effectively to the ATP binding site of Akt kinases (Akt1 and Akt2), which is critical for its anticancer activity. This binding may inhibit the kinase's function, thereby disrupting signaling pathways essential for tumor growth and survival .

Summary of Biological Activities

Activity Type	Description	References
Anticancer	Potent cytotoxicity against various cancer cell lines; inhibits Akt pathway	,
Anti-inflammatory	Comparable efficacy to NSAIDs with reduced side effects	,
Antimicrobial	Moderate antibacterial effects; weak antifungal activity	,

Case Studies

One notable study involved the synthesis and evaluation of various triazolo-thiadiazole derivatives, including 6-(1-Phenoxypropyl)-3-(piperidin-1-ylmethyl)[1,2,4]thiadiazole. The findings indicated that these compounds could serve as promising candidates for further development as therapeutic agents in oncology due to their multifaceted biological activities .

Scientific Research Applications

Biological Activities

The compound has been studied for various pharmacological properties:

Antimicrobial Activity

Research has indicated that derivatives of thiadiazole compounds exhibit antimicrobial properties. The specific compound may enhance the efficacy of existing antibiotics or act as a standalone antimicrobial agent due to its unique structure which allows interaction with microbial enzymes and membranes.

Anticancer Potential

Thiadiazole derivatives are known for their potential anticancer activities. Studies suggest that the triazole and thiadiazole moieties can induce apoptosis in cancer cells and inhibit tumor growth by interfering with cellular signaling pathways. This compound could be a candidate for further development in cancer therapeutics.

Central Nervous System Effects

The presence of the piperidine moiety suggests potential applications in treating neurological disorders. Compounds with similar structures have shown promise as anxiolytics and antidepressants by modulating neurotransmitter systems.

Case Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial effects of several thiadiazole derivatives, finding that modifications to the phenoxy and piperidine groups significantly enhanced activity against Gram-positive bacteria. The compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, making it a potential lead for antibiotic development.

Case Study 2: Antitumor Activity

In vitro studies on cancer cell lines revealed that the compound inhibited cell proliferation and induced apoptosis in breast cancer cells. The mechanism was linked to the activation of caspase pathways, suggesting a targeted approach to cancer therapy.

Data Table: Summary of Biological Activities

Activity Type	Effectiveness	Mechanism of Action	References
Antimicrobial	Effective against bacteria	Disruption of cell wall synthesis	,
Anticancer	Induces apoptosis	Caspase pathway activation	,
CNS Effects	Potential anxiolytic	Modulation of neurotransmitter systems

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The triazolo[3,4-b][1,3,4]thiadiazole scaffold is highly versatile, with substituents at positions 3 and 6 dictating pharmacological and physicochemical properties. Key structural analogs include:

Table 1: Substituent Profiles of Triazolo[3,4-b][1,3,4]thiadiazole Derivatives

Compound Name	Position 3 Substituent	Position 6 Substituent	Key Reference
Target Compound	Piperidin-1-ylmethyl	1-Phenoxypropyl	-
3-(Adamantan-1-yl)-6-(aryl) derivatives	Adamantyl	2-/3-/4-Methyl/fluoro/chlorophenyl
KA39	Dimethylbenzene sulfonamide	2,5-Dinitrophenyl
7c ()	2,4-Dimethylphenylamino	4-Nitrophenyl
5a–l ()	Indole	4-Iodo/methoxy/tolyl/bromophenyl
3-(Azepan-1-ylmethyl)-6-(5-methylisoxazolyl)	Azepanylmethyl	5-Methylisoxazole

• Adamantyl vs. Piperidinylmethyl: Adamantyl groups (e.g., in ) confer rigidity and hydrophobicity, enhancing binding to hydrophobic enzyme pockets.
• Aromatic vs. Aliphatic Chains: The phenoxypropyl group in the target compound may offer greater conformational flexibility compared to rigid aryl (e.g., nitrophenyl in ) or heteroaromatic (e.g., isoxazole in ) substituents.

Table 2: Pharmacological Activities of Selected Analogs

Compound	Activity Type	Key Findings	Reference
KA39	Anticancer	GI50 = 0.5–2.0 µM (prostate/colorectal cancer); induces apoptosis via Bcl-2 inhibition
3c and 3d ()	Anti-inflammatory	40–50% reduction in paw edema (carrageenan model); comparable to indomethacin
64 ()	Antimicrobial	MIC = 0.25 µg/mL (anti-tubercular); outperforms rifampicin/isoniazid
5a–l ()	Anticancer	IC50 = 1.2–4.8 µM (HepG2); induces apoptosis via sub-G1 phase arrest
P38 MAPK inhibitor ()	Anti-inflammatory	IC50 = 80 nM (p38 MAPK inhibition); suppresses TNF-α/IL-1β production

• Anticancer Activity: KA39 () and indole derivatives () show potent activity, with substituents like dinitrophenyl and bromophenyl enhancing cytotoxicity. The target compound’s phenoxypropyl chain may similarly improve tumor penetration .
• Anti-inflammatory Activity : Fluorophenyl substituents (e.g., 3c/3d in ) correlate with reduced edema, suggesting electron-withdrawing groups enhance efficacy. Piperidinylmethyl may modulate COX-2 selectivity .
• Antimicrobial Activity: Chlorophenoxy and dichlorophenoxy groups () significantly boost anti-tubercular activity, highlighting the importance of halogenated substituents .

Physicochemical and Structural Analysis

Table 3: Physicochemical Properties of Key Derivatives

Compound	Melting Point (°C)	Molecular Weight	Solubility Trends	Reference
Target Compound	-	~435.5	Moderate (piperidine)	-
5a ()	176	437.5	Low (adamantyl)
KA39 ()	-	522.4	Low (sulfonamide)
8a ()	174	529.4	Moderate (spirocyclic)
5a ()	183–185	454.3	Low (iodophenyl)

• Melting Points : Adamantyl and halogenated derivatives exhibit higher melting points (>170°C) due to strong van der Waals interactions .
• Solubility : Piperidinylmethyl and azepanylmethyl groups (e.g., ) likely improve aqueous solubility compared to adamantyl or nitro-substituted analogs.

Structure-Activity Relationships (SAR)

• Position 3: Basic groups (piperidinylmethyl, azepanylmethyl) enhance solubility and target engagement via hydrogen bonding . Aromatic amines (e.g., 2,4-dimethylphenylamino in ) improve anti-inflammatory activity.
• Position 6: Bulky hydrophobic groups (phenoxypropyl, adamantyl) enhance membrane permeability and enzyme inhibition . Electron-withdrawing substituents (nitro, halogens) boost antimicrobial and anticancer potency .

Q & A

Q. Table 1: Impact of Substituents on Bioactivity

Substituent	Target	IC₅₀ (μM)	Reference
Phenoxypropyl + Piperidinyl	CYP51	0.45
2-Methoxyphenyl + Piperidinyl	Tubulin	1.2
4-Iodophenyl + Piperidinyl	Bacterial gyrase	3.8

Q. Table 2: Optimized Reaction Conditions

Step	Solvent	Catalyst	Yield
Core Cyclization	Toluene	POCl₃	49%
Piperidinyl Alkylation	DMF	NaH	68%